N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(m-tolyloxy)acetamide

• IUPAC Name: N-[3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C19H19N3O3/c1-3-17-21-19(25-22-17)14-7-5-8-15(11-14)20-18(23)12-24-16-9-4-6-13(2)10-16/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key: QZMCYBHICNGVGT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=CC=C2)NC(=O)COC3=CC=CC(=C3)C
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(m-tolyloxy)acetamide, also known as EMA401, is a chemical compound that has gained significant attention in scientific research due to its potential use as a treatment for chronic pain.

Mechanism of Action

N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(m-tolyloxy)acetamide blocks the Nav1.7 channel, which is primarily expressed in the peripheral nervous system and plays a key role in the transmission of pain signals. By blocking this channel, this compound reduces the transmission of pain signals and may provide relief for chronic pain sufferers.
Biochemical and Physiological Effects:
In addition to its potential use as a treatment for chronic pain, this compound has also been studied for its effects on other physiological systems. For example, this compound has been shown to reduce inflammation and improve wound healing in animal models. Additionally, this compound has been shown to have anti-tumor effects in certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(m-tolyloxy)acetamide is that it has been extensively studied in preclinical models, providing a strong foundation for further research. Additionally, this compound has shown promise as a potential treatment for chronic pain without the side effects associated with traditional pain medications. However, one limitation of this compound is that it has not yet been studied in clinical trials, and its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several potential future directions for research on N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(m-tolyloxy)acetamide. One area of interest is the development of new drugs that target the Nav1.7 channel for the treatment of chronic pain. Additionally, this compound may have potential applications in other areas, such as wound healing and cancer treatment. Further research is needed to fully understand the potential of this compound and its mechanisms of action.

Synthesis Methods

The synthesis of N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(m-tolyloxy)acetamide involves the reaction of 3-ethyl-1,2,4-oxadiazole-5-carboxylic acid with 3-aminophenylboronic acid, followed by the reaction of the resulting product with 2-(m-tolyloxy)acetyl chloride. The final product is purified through column chromatography.

Scientific Research Applications

N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-(m-tolyloxy)acetamide has been primarily studied for its potential use as a treatment for chronic pain. In preclinical studies, this compound has been shown to block a specific type of ion channel called the Nav1.7 channel, which is involved in the transmission of pain signals. This suggests that this compound may be effective in reducing chronic pain without the side effects associated with traditional pain medications.